Cas no 5267-02-7 (2-(pyrimidin-5-yl)acetamide)

• Product name: 2-(pyrimidin-5-yl)acetamide
• CAS No: 5267-02-7
• MF: C₆H₇N₃O
• MW: 137.139280557632
• MDL: MFCD19206001
• CID: 937280
• PubChem ID: 23086840

2-(pyrimidin-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidineacetamide (7CI,8CI,9CI)
• 5-PYRIMIDINEACETAMIDE; SureCN474360; CTK4J6283; FD7229; AKOS006338338; AG-F-79795;
• 2-(pyrimidin-5-yl)acetamide
• SCHEMBL474360
• 5-PYRIMIDINEACETAMIDE
• EN300-832833
• DTXSID30630450
• FD7229
• SB56651
• CS-0217720
• 5267-02-7
• 2-pyrimidin-5-ylacetamide
• MFCD19206001
• 2-(5-Pyrimidinyl)acetamide
• AKOS006338338
• Z1203583458

• MDL： MFCD19206001
• Inchi： InChI=1S/C6H7N3O/c7-6(10)1-5-2-8-4-9-3-5/h2-4H,1H2,(H2,7,10)
• InChI Key： SGVWGCUNGMDSNR-UHFFFAOYSA-N
• SMILES： NC(CC1=CN=CN=C1)=O

Computed Properties

• Exact Mass: 137.058911855g/mol
• Monoisotopic Mass: 137.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.9Ų
• XLogP3: -1

Additional information on 2-(pyrimidin-5-yl)acetamide

5-Pyrimidineacetamide (7CI,8CI,9CI): A Versatile Chemical Compound with Diverse Applications

5-Pyrimidineacetamide (7CI,8CI,9CI), with CAS No. 5267-02-7, is a significant chemical compound in the field of organic chemistry and pharmaceutical research. This compound, belonging to the pyrimidine family, is known for its unique structural properties and wide range of applications. The pyrimidine core is a heterocyclic aromatic ring, similar to benzene but with two nitrogen atoms, making it a crucial building block in many biologically active molecules.

The molecular formula of 5-Pyrimidineacetamide is C6H7N3O, and it features an acetamide group attached to the pyrimidine ring. This structural configuration contributes to its reactivity and utility in various chemical syntheses. Researchers and industries value this compound for its role in developing pharmaceutical intermediates, agrochemicals, and specialty chemicals. Its versatility makes it a subject of ongoing studies in drug discovery and material science.

One of the key reasons 5-Pyrimidineacetamide (CAS 5267-02-7) is highly sought after is its potential in medicinal chemistry. The pyrimidine scaffold is prevalent in many FDA-approved drugs, including antiviral, anticancer, and antimicrobial agents. As the demand for novel therapeutics grows, compounds like 5-Pyrimidineacetamide are increasingly important in the synthesis of new drug candidates. Recent trends in AI-driven drug discovery have further highlighted the need for such versatile intermediates.

In addition to pharmaceuticals, 5-Pyrimidineacetamide finds applications in the agrochemical industry. Its derivatives are used in the development of pesticides and herbicides, contributing to crop protection and yield improvement. With the global focus on sustainable agriculture and food security, the role of such compounds in creating eco-friendly agrochemicals is gaining attention. Researchers are exploring ways to optimize the synthesis of 5-Pyrimidineacetamide derivatives to enhance their efficacy and reduce environmental impact.

The synthesis of 5-Pyrimidineacetamide (7CI,8CI,9CI) involves multi-step organic reactions, often starting from readily available pyrimidine precursors. Advanced techniques like microwave-assisted synthesis and catalysis are being employed to improve yield and purity. These innovations align with the broader industry shift toward green chemistry and sustainable manufacturing practices. Companies are investing in R&D to streamline production processes, making 5-Pyrimidineacetamide more accessible for various applications.

From a market perspective, the demand for 5-Pyrimidineacetamide (CAS 5267-02-7) is expected to grow steadily. The compound's relevance in pharmaceuticals, agrochemicals, and material science ensures a robust market outlook. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards to meet industry requirements. Additionally, regulatory compliance and quality control are critical factors driving the market dynamics for this compound.

For researchers and industry professionals, understanding the properties and applications of 5-Pyrimidineacetamide is essential. Its solubility, stability, and reactivity make it a valuable tool in synthetic chemistry. Recent publications and patents highlight its use in innovative drug formulations and advanced materials, underscoring its potential for future breakthroughs. As the scientific community continues to explore its capabilities, 5-Pyrimidineacetamide remains a compound of significant interest.

In conclusion, 5-Pyrimidineacetamide (7CI,8CI,9CI) is a multifaceted compound with broad applications across multiple industries. Its CAS No. 5267-02-7 is a hallmark of its authenticity and quality. Whether in drug development, agrochemical innovation, or material science, this compound plays a pivotal role. As research advances and new applications emerge, 5-Pyrimidineacetamide will undoubtedly remain a cornerstone of modern chemistry.